Cesium bromide

Detection of Nitrogen Gas

Scientific Field: Sensor Technology

Application Summary: Cesium lead bromide nanofibers (CsPbBr3 NFs) are fabricated and used in a sensor to effectively detect gaseous nitrogen.

Methods of Application: CsPbBr3 NFs are produced by attaching cesium lead bromide nanocrystals (CsPbBr3 NCs) on the surface of electrospun cellulose nanofibers (CNFs).

Results or Outcomes: Gaseous nitrogen is detected using the photoluminescence (PL) property of CsPbBr3 NFs, in which the PL intensity dramatically decreases under various flow rates.

Photovoltaic Applications

Scientific Field: Photovoltaics

Application Summary: Cesium lead bromide perovskite quantum dots (CsPbBr3 PQDs) are synthesized and characterized for their potential properties for photovoltaic and optoelectronic devices.

Methods of Application: The synthesis of CsPbBr3 PQDs is achieved through the hot injection method, which consists of the rapid injection of the precursor substances in a temperature range of 130 to 200 °C.

Results or Outcomes: The photocurrent was 0.196 mA cm −2 with fill factor (FF) and open-circuit voltage (Voc) values of 24.5% and 0.72 V, respectively.

Enhancement of Photoluminescence Quantum Yield

Scientific Field: Optoelectronics

Application Summary: Cesium lead bromide perovskites are synthesized and doped with hexadecyltrimethylammonium bromide (CTAB) to enhance their photoluminescence quantum yield (PLQY), a critical property for optoelectronic applications.

Methods of Application: The synthesis of CsPbBr3 perovskite nanoparticles is optimized by varying the reaction time, the concentration of lead bromide, and the concentration of cesium oleate.

Results or Outcomes: The addition of CTAB has proven its efficiency in the formed CsPbBr3 nanoparticles by increasing their thermal stability and by enhancing their PLQY up to 75%.

Oxygen Sensing

Application Summary: Cesium lead bromide nanocrystals are synthesized, modified, and applied to oxygen sensing.

Near-Unity Photoluminescence Quantum Yield

Application Summary: Stable cesium lead bromide perovskite nanocrystals (NCs) showing a near-unity photoluminescence quantum yield (PLQY), narrow emission profile, and tunable fluorescence peak in the green region can be considered the ideal class of nanomaterials for optoelectronic applications.

Methods of Application: The synthesis of CsPbBr3 perovskite nanocubes is optimized by varying the reaction temperature and the suitable combination ratio of the perovskite constituting elements.

Results or Outcomes: The obtained CsPbBr3 nanocubes exhibit variable size (ranging from 6.7 ± 0.7 nm to 15.2 ± 1.2 nm), PL maxima between 505 and 517 nm, and near-unity PLQY with a narrow emission profile (fwhm of 17–19 nm).

Structural, Electronic and Optical Properties

Scientific Field: Material Science

Application Summary: The two-dimensional counterpart of cesium lead bromide perovskites has been studied for its structural, electronic and optical properties, in conjunction with their three-dimensional structure.

Cesium bromide is an inorganic compound with the chemical formula CsBr. It appears as colorless, crystalline solids and is known for its moderate solubility in water, approximately 55 grams per 100 milliliters at 20 °C . The compound has a molecular weight of 212.81 g/mol and a melting point of 636 °C, making it stable under standard conditions . Cesium bromide is hygroscopic, meaning it can absorb moisture from the air, and decomposes to cesium oxide upon heating .

• Direct Synthesis:
  $$2\text{Cs}(s)+\text{Br}_2(g)\rightarrow 2\text{CsBr}(s)$$
  This reaction involves the vigorous combination of cesium metal with bromine gas to produce cesium bromide .
• Neutralization Reactions:
  • From cesium hydroxide:
    $$\text{CsOH}(aq)+\text{HBr}(aq)\rightarrow \text{CsBr}(aq)+\text{H}_2\text{O}(l)$$
  • From cesium carbonate:
    $$\text{Cs}_2\text{CO}_3(aq)+2\text{HBr}(aq)\rightarrow 2\text{CsBr}(aq)+\text{H}_2\text{O}(l)+\text{CO}_2(g)$$
  These reactions highlight how cesium bromide can be formed through acid-base neutralization processes .

While cesium bromide is primarily known for its chemical applications, it has been studied for its biological effects. It exhibits moderate toxicity when administered intraperitoneally in animal studies . The compound's potential therapeutic uses include applications in radiology and as a sedative in veterinary medicine, although its use must be carefully managed due to its toxicity profile.

Cesium bromide can be synthesized using various methods:

• Direct Reaction: The most straightforward method involves the direct reaction of cesium metal with bromine gas, producing cesium bromide as a solid product.
• Neutralization: Cesium hydroxide or cesium carbonate can react with hydrobromic acid to yield cesium bromide in aqueous solution, which can then be purified through recrystallization .
• Crystal Growth Techniques: Techniques such as the Kyropoulos method or Stockbarger method are employed for growing single crystals of cesium bromide, which are essential for specific applications in optics and materials science .

Cesium bromide has a variety of applications across different fields:

• Optics: It is used in optical devices such as beamsplitters and spectrophotometers due to its ability to transmit a wide range of wavelengths .
• Radiation Detection: Cesium bromide crystals are utilized in scintillation counters to detect and measure radiation levels effectively .
• Pharmaceuticals: The compound serves as an intermediate in the synthesis of various pharmaceuticals and is also used in some veterinary medicines .
• Crystal Growth: Due to its properties, cesium bromide is employed in protein crystallization studies for X-ray crystallography .

Research on the interactions of cesium bromide with other compounds has revealed its potential effects on biological systems and materials. Studies have indicated that cesium ions can influence cellular processes and may have implications in pharmacology and toxicology. Furthermore, interactions with other halides or metal ions can alter the physical properties of cesium bromide, affecting its utility in various applications .

Cesium bromide shares similarities with other alkali metal halides but exhibits unique properties that distinguish it from them. Here are some comparable compounds:

Uniqueness of Cesium Bromide:

• Cesium bromide has a higher melting point compared to sodium and potassium bromides.
• Its moderate solubility makes it suitable for specific high-purity applications that require precise control over ionic concentration.
• The larger ionic radius of cesium compared to other alkali metals affects its crystal structure and stability under varying conditions.

Cesium bromide (CsBr) traces its origins to the discovery of cesium itself. In 1860, German chemist Robert Bunsen and physicist Gustav Kirchhoff identified cesium through flame spectroscopy, observing distinct blue spectral lines in mineral water from Dürkheim, Germany. The element’s name derives from the Latin caesius ("sky blue"), reflecting this characteristic emission. Isolating pure cesium proved challenging; Swedish chemist Carl Setterberg first achieved it in 1882 via electrolysis of cesium cyanide.

The synthesis of cesium bromide emerged alongside cesium’s applications in early 20th-century vacuum tube technology. Initial preparation methods involved neutralization reactions, such as combining cesium hydroxide (CsOH) with hydrobromic acid (HBr), or direct synthesis from elemental cesium and bromine gas. These methods laid the foundation for modern production techniques, though the direct reaction remains rare due to cesium’s high reactivity and cost.

Fundamental Chemical Properties

Cesium bromide is an ionic compound with the formula CsBr, molar mass 212.81 g/mol, and density 4.44 g/cm³. Its crystalline structure adopts a cubic cesium chloride (CsCl) lattice in bulk, transitioning to a rocksalt configuration in nanometer-thin films. Key properties include:

Recent studies note discrepancies in solubility data, with revised measurements suggesting lower values under specific conditions. CsBr exhibits hygroscopicity, necessitating controlled storage to prevent hydration. Optical characterization reveals transparency from 0.25–40 µm, making it suitable for infrared applications.

Industrial and Academic Significance

Cesium bromide’s unique properties have cemented its role across multiple domains:

Optics and Spectroscopy

• Infrared Spectrophotometry: CsBr prisms enable high-resolution measurements in the 15–38 µm range, outperforming thallium bromoiodide (KRS-5) in optical clarity.
• Beamsplitters: Used in wide-band spectrophotometers due to low refractive index dispersion and compatibility with thin-film deposition.

Energy and Electronics

• Perovskite Solar Cells: CsPbBr₃ nanoparticles, synthesized from CsBr, enhance silicon solar cell efficiency by 53% via spectral downshifting.
• Radiation Detectors: Single-crystal CsBr demonstrates 2% energy resolution at 662 keV for gamma spectroscopy, rivaling cadmium zinc telluride.

Research Applications

• Protein Crystallography: CsBr aids anomalous scattering experiments to resolve metal-binding sites in macromolecules.
• Scintillation Counters: CsBr crystals convert X-rays to visible light, critical in medical imaging and particle physics.

Synthesis and Structural Analysis

Production Methods

Industrial synthesis primarily employs neutralization or carbonate routes:

The Stockbarger method grows single crystals for optical applications, while ultrasonic bath techniques produce CsPbBr₃ nanoparticles without polar solvents.

Crystallographic Features

X-ray diffraction studies confirm the cubic Pm 3m space group for CsBr, with a lattice constant of 4.29 Å. Each Cs⁺ ion coordinates eight Br⁻ ions in a body-centered cubic arrangement, contributing to its high dielectric constant (ε = 6.5 at 1 MHz). Thin-film variants exhibit structural polymorphism, impacting optoelectronic performance.

Technological Applications

Advanced Optical Systems

CsBr’s infrared transparency facilitates its use in:

• FTIR Spectrometers: Resolving rotational water vapor lines at 28.4 µm with 1.8 cm⁻¹ resolution.
• Laser Components: Low thermal expansion (48 µm/m·K) ensures stability in high-power systems.

Emerging Energy Technologies

• Perovskite Photovoltaics: CsPbBr₃ films achieve 50% photoluminescence quantum yield, optimizing light harvesting.
• Nuclear Reactor Sensors: CsBr:Eu²⁺ nanocrystals detect thermal neutrons with minimal afterglow.

Research Frontiers

Nanomaterial Innovations

Ultrasonic synthesis produces sub-10 nm CsPbBr₃ particles with tunable bandgaps (2.3–2.6 eV), enabling flexible optoelectronics.

Quantum Materials Exploration

CrSBr, a van der Waals material derived from CsBr precursors, exhibits anomalous anti-Stokes Raman scattering with gain coefficients of 10⁸ cm/GW, promising for nonlinear photonics.